Cas no 1551868-21-3 (2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid
• CAS No: 1551868-21-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5941382
• PubChem ID: 83915266
• Update Time: 2025-06-08

2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid
• 1551868-21-3
• EN300-1284806

• Inchi： 1S/C9H18N2O2/c1-2-4-11-5-3-9(10,7-11)6-8(12)13/h2-7,10H2,1H3,(H,12,13)
• InChI Key： GAMCLBICLGZRPK-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CCC)C1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid

2-(3-Amino-1-Propyl-Pyrrolidin-3-yl)acetic Acid: A Comprehensive Overview

2-(3-Amino-1-propylpyrrolidin-3-yl)acetic acid (CAS No. 1551868-21-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as APPA, is a derivative of pyrrolidine and features a unique structural arrangement that confers it with a range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid.

Chemical Properties: 2-(3-Amino-1-propylpyrrolidin-3-yl)acetic acid is a white crystalline solid with a molecular formula of C₉H₁₇N₂O₂. It has a molecular weight of 187.24 g/mol and exhibits good solubility in water and polar organic solvents. The compound's structure includes an amino group, a propyl chain, and a pyrrolidine ring, which contribute to its unique chemical reactivity and biological properties. The presence of these functional groups allows for various chemical modifications, making APPA a versatile starting material for the synthesis of more complex molecules.

Synthesis Methods: The synthesis of 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid can be achieved through several routes. One common method involves the reaction of 3-amino-1-propylpyrrolidine with an appropriate acylating agent, such as acetyl chloride or acetic anhydride, followed by hydrolysis to form the carboxylic acid. Another approach involves the coupling of 3-amino-1-propylpyrrolidine with an activated ester or acid chloride derivative of acetic acid. These synthetic strategies have been optimized to yield high purity and yield, making APPA readily available for further research and development.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, APPA has been shown to interact with N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and neuroprotection. This interaction may have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, APPA has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

Clinical Potential: The clinical potential of 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid is an active area of investigation. Preclinical studies have shown promising results in animal models of neurodegenerative diseases, where APPA has been effective in reducing neuronal damage and improving cognitive function. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Researchers are also exploring the use of APPA in combination with other therapeutic agents to enhance its therapeutic effects.

Safety Considerations: While 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid shows promise as a therapeutic agent, it is important to consider its safety profile. Preclinical toxicology studies have indicated that APPA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Conclusion: In summary, 2-(3-amino-1-propylpyrrolidin-3-yl)acetic acid (CAS No. 1551868-21-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, APPA may play a significant role in the treatment of various diseases in the future.